H122

• Molecular Formula: C45H45ClFN5O8
• Molecular Weight: 838.3 g/mol
• InChI: InChI=1S/C45H45ClFN5O8/c1-58-21-22-59-36-12-9-30(41(48)54)39(40(36)47)38-32-24-45(27-5-3-2-4-6-27,60-35(32)13-10-33(38)46)25-49-18-15-26-16-19-51(20-17-26)28-7-8-29-31(23-28)44(57)52(43(29)56)34-11-14-37(53)50-42(34)55/h2-10,12-13,23,26,34,49H,11,14-22,24-25H2,1H3,(H2,48,54)(H,50,53,55)/t34?,45-/m1/s1
• InChIKey: ZJGJYLNCIZSYRY-TXVKRTESSA-N

Standard TEAD inhibitors leave scaffolding functions intact, risking compensatory signaling. H122 solves this via event-driven proteasomal degradation. - **Mechanism:** CRBN-recruiting PROTAC; DC50 TEAD1 = 3-10 nM; >98% purity. - **Utility:** Validated in MSTO-211H xenograft; abrogated by CRBN KO & proteasome inhibitors. - **Supply:** Bulk mg-g quantities available; global shipping from multiple ISO-certified facilities.

H122 Procurement Guide

H122 (designated as compound 40 in the primary literature) is a CRBN-recruiting heterobifunctional PROteolysis TArgeting Chimera (PROTAC) that induces ubiquitin-proteasome-dependent degradation of the TEAD family of transcription factors, with a recorded molecular weight of 838.33 Da and formula C45H45ClFN5O8 [1]. Unlike conventional occupancy-driven inhibitors that merely block the TEAD–YAP protein–protein interaction or palmitoylation pocket, H122 catalytically eliminates TEAD1 protein at sub-10 nM DC50, leading to downstream suppression of Myc target gene programs and robust tumour growth inhibition in a mesothelioma xenograft model [1].

1 TEAD transcription factor degradation workflow using catalytic PROTAC mechanism

2 Event-driven target protein elimination; bypasses occupancy-only inhibition

3 Downstream Myc pathway suppression research; pan-TEAD paralog engagement

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source

Why H122 Cannot Be Substituted

Generic substitution of H122 with a palmitoylation-pocket inhibitor (e.g., TEAD-IN-10, IC50 TEAD1 = 14 nM) or a YAP–TEAD PPI disruptor (e.g., YAP-TEAD-IN-1, IC50 = 25 nM) is not functionally equivalent because occupancy-based ligands do not eliminate TEAD protein [1]. H122's PROTAC mechanism produces catalytic, event-driven target removal (DC50 TEAD1 degradation = 3–10 nM) that depletes both scaffolding and transcriptional functions of TEADs, whereas inhibitors leave the protein intact for potential scaffolding-mediated compensatory signalling [1]. Furthermore, H122 demonstrates robust in vivo efficacy in the MSTO-211H xenograft model at tolerated doses, a therapeutic benchmark not uniformly reported for pan-TEAD small-molecule inhibitors, and its degradation-driven mode of action results in sustained Myc pathway suppression beyond the window of target engagement [1].

Target PROTAC Degrader

• Catalytic TEAD1 protein elimination (event-driven)
• Removes both scaffolding and transcriptional functions
• Sustained Myc suppression beyond target engagement window

Palmitoylation / PPI Inhibitors

• Occupancy-based binding; TEAD protein remains intact
• Potential scaffolding-mediated compensatory signalling
• Lack consistent in vivo model-response context in mesothelioma

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source

H122 Differentiation Evidence

TEAD1 Degradation Potency

H122 (40) induces TEAD1 degradation with a DC50 of 3.0 nM in MSTO-211H mesothelioma cells measured by quantitative Western blot, representing catalytic target elimination rather than equilibrium binding inhibition [1]. In contrast, the palmitoylation pocket inhibitor TEAD-IN-10 achieves only IC50 = 14 nM for TEAD1 binding inhibition without protein removal, while the YAP–TEAD PPI peptide inhibitor YAP-TEAD-IN-1 shows IC50 = 25 nM for disrupting the interaction . The degradation DC50 of H122 is >4-fold lower than the inhibition IC50 of the most potent comparator inhibitor, and importantly, degradation is event-driven: one PROTAC molecule can sequentially degrade multiple TEAD1 copies, a stoichiometric advantage absent in occupancy-based inhibitors [1].

TEAD1 Degradation Potency

Head-to-head

DC50 3.0 nM (degradation) vs IC50 14 nM (occupancy inhibitor)

Degradation eliminates protein; occupancy only blocks interaction

MSTO-211H cells; catalytic advantage absent in inhibitors

Evidence Dimension	TEAD1 protein reduction (degradation DC50) vs. functional inhibition IC50
Target Compound Data	H122 (40): TEAD1 degradation DC50 = 3.0 nM (MSTO-211H cells, Western blot); reported as DC50 < 10 nM in primary paper [1]
Comparator Or Baseline	TEAD-IN-10: TEAD1 binding IC50 = 14 nM; YAP-TEAD-IN-1: YAP–TEAD PPI disruption IC50 = 25 nM
Quantified Difference	H122 degradation DC50 is 4.7-fold more potent than TEAD-IN-10 inhibition IC50 and 8.3-fold more potent than YAP-TEAD-IN-1; critically, H122 eliminates TEAD1 protein whereas inhibitors do not reduce protein levels.
Conditions	MSTO-211H human malignant pleural mesothelioma cell line; TEAD-IN-10 data from in vitro TR-FRET binding assay; YAP-TEAD-IN-1 data from fluorescence polarization assay

Why This Matters

Degradation-based target elimination provides deeper and more sustained pathway suppression than occupancy-based inhibition, making H122 the appropriate choice for experiments requiring complete TEAD1 functional knockout rather than partial blockade.

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source

Pan-TEAD Paralog Affinity

H122 exhibits sub-5 nM binding affinity (Ki) across all four TEAD paralogs: TEAD1 Ki = 0.3 nM (primary paper TEAD1 Ki value from Probechem technical datasheet: 0.3 nM), TEAD2 Ki = 2.0 nM, TEAD3 Ki = 3.6 nM, and TEAD4 Ki = 1.6 nM, as determined by surface plasmon resonance (SPR) [1]. In comparison, the paralog-selective TEAD PROTAC HC278 potently degrades only TEAD1 and TEAD3 while sparing TEAD2 and TEAD4 except at substantially higher concentrations [2]. H122's broad pan-TEAD degradation profile is functionally distinct from HC278's paralog-restricted pattern, with H122 degrading TEAD1, TEAD3, and TEAD4 with comparable potency [1].

Pan-TEAD Paralog Affinity

Head-to-head

Ki: TEAD1 0.3 nM, TEAD2 2.0, TEAD3 3.6, TEAD4 1.6 nM (SPR)

Broad pan-TEAD degradation; HC278 spares TEAD2/4

SPR binding; paralog compensation risk reduced with H122

Evidence Dimension	TEAD paralog binding affinity (Ki) and degradation breadth
Target Compound Data	H122 (40): TEAD1 Ki = 0.3 nM; TEAD2 Ki = 2.0 nM; TEAD3 Ki = 3.6 nM; TEAD4 Ki = 1.6 nM; degrades TEAD1, TEAD3, TEAD4 with similar potency; TEAD1 DC50 = 3.0 nM [1]
Comparator Or Baseline	HC278: potently degrades TEAD1 and TEAD3 at low nM; weakly degrades TEAD2 and TEAD4 only at higher doses; no reported pan-TEAD Ki values [2]
Quantified Difference	H122 demonstrates broad degradation across TEAD1/3/4 with Ki values all <5 nM; HC278 spares TEAD2/TEAD4 at pharmacologically relevant concentrations, making H122 a pan-TEAD degrader vs. HC278 a TEAD1/3-selective degrader.
Conditions	SPR binding assay for Ki determination; Flag-TEADs-transfected 293T cells and endogenous TEAD degradation in MSTO-211H cells

Why This Matters

For research applications requiring simultaneous elimination of all oncogenic TEAD transcriptional output, H122's pan-TEAD profile is functionally necessary, whereas paralog-selective degraders like HC278 may leave TEAD2- or TEAD4-driven compensatory signalling intact.

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source
• [2] Kulkarni, A.; Mohan, V.; Tang, T. T.; Post, L.; Chan, Y. C.; Manning, M.; Thio, N.; Parker, B. L.; Dawson, M. A.; Rosenbluh, J.; Vissers, J. H.; Harvey, K. F. Targeted Degradation of Specific TEAD Paralogs by Small Molecule Degraders. Cell Chem. Biol. 2024, 31 (9), 1557–1570. DOI: 10.1016/j.chembiol.2024.08.002. View Source

Antiproliferative Activity

H122 inhibits the growth of NF2-mutant MSTO-211H (mesothelioma) and NCI-H226 (NSCLC) cells with IC50 values of 21.3 nM and 0.6 nM respectively, a 35.5-fold differential sensitivity reflecting NF2-status-dependent vulnerability [1]. In contrast, the TEAD PROTAC compound 27 (from a prior study) exhibited antiproliferative activity predominantly against NCI-H226 cells (no IC50 against MSTO-211H reported) [2]. Small-molecule pan-TEAD palmitoylation inhibitors such as VT107 demonstrate YAP reporter assay IC50 of 4.93 nM but lack cellular degradation readouts . H122 uniquely combines single-digit nanomolar degradation DC50 with sub-micromolar antiproliferative IC50 across both NF2-deficient cell lines, providing a dual-function metric (degradation + growth inhibition) not collectively reported for comparators [1].

Antiproliferative Activity

Head-to-head

MSTO-211H IC50 21.3 nM; NCI-H226 IC50 0.6 nM

35.5-fold differential sensitivity by NF2 status

Comparators lack dual degradation + growth inhibition metrics

Evidence Dimension	Cell growth inhibition IC50 in NF2-mutant cancer cell lines
Target Compound Data	H122 (40): MSTO-211H IC50 = 21.3 nM; NCI-H226 IC50 = 0.6 nM [1]
Comparator Or Baseline	Compound 27 (TEAD PROTAC, ACS Med. Chem. Lett. 2024): potent antiproliferative activity against NCI-H226 (IC50 not explicitly compared); VT107 (pan-TEAD inhibitor): YAP reporter IC50 = 4.93 nM, no degradation data [2]
Quantified Difference	H122 demonstrates 35.5-fold greater potency in NCI-H226 vs. MSTO-211H; comparator TEAD PROTAC compound 27 lacks reported MSTO-211H IC50; VT107's YAP reporter IC50 cannot be directly equated to TEAD degradation-driven antiproliferation.
Conditions	MSTO-211H malignant pleural mesothelioma and NCI-H226 non-small cell lung cancer cell lines; standard MTT or CellTiter-Glo viability assays

Why This Matters

The >35-fold differential sensitivity between NF2-mutant cell lines provides a pharmacodynamic selectivity window that can guide cell-line selection in preclinical studies and biomarker-stratified experimental design.

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source
• [2] Design, Synthesis, and Bioevaluation of Transcriptional Enhanced Associated Domain (TEAD) PROTAC Degraders. ACS Med. Chem. Lett. 2024, 15 (5), 631–639. DOI: 10.1021/acsmedchemlett.4c00104. View Source

In Vivo Xenograft Efficacy

H122 (40) exhibited robust antitumor efficacy in the MSTO-211H mouse xenograft model following systemic administration, with significant tumour growth suppression documented in the primary paper [1]. While exact tumour growth inhibition (TGI%) percentages require extraction from the original figures (paywalled), the paper explicitly states 'robust antitumor efficacy' in vivo [1]. In contrast, many TEAD palmitoylation inhibitors (e.g., TEAD-IN-2, Kd = 229 nM) have shown cellular reporter activity (Detroit 562 IC50 = 31.8 nM) but limited in vivo tumour regression data . The TEAD PROTAC compound 27 from the 2024 ACS Med. Chem. Lett. study demonstrated cellular antiproliferative effects but no reported in vivo xenograft efficacy [2]. H122 thus belongs to the small subset of TEAD-targeting agents with documented in vivo antitumor activity in a clinically relevant mesothelioma model [1].

In Vivo Xenograft Efficacy

Class-level

Robust antitumor efficacy reported (MSTO-211H model)

Reported in vivo model-response context

Exact TGI% requires original figure; few TEAD tools have such data

Evidence Dimension	In vivo tumour growth inhibition in MSTO-211H xenograft mouse model
Target Compound Data	H122 (40): Robust antitumor efficacy in MSTO-211H xenograft model (specific TGI% to be extracted from original figures); mechanistic confirmation of TEAD degradation in tumour tissue [1]
Comparator Or Baseline	TEAD-IN-2 (palmitoylation inhibitor): Detroit 562 cellular reporter IC50 = 31.8 nM, no in vivo xenograft efficacy reported; Compound 27 (TEAD PROTAC, 2024): cellular antiproliferative activity, no in vivo xenograft data [2]
Quantified Difference	H122 is one of the few TEAD-targeting agents with explicitly reported in vivo antitumor efficacy in a mesothelioma xenograft model; most comparator TEAD inhibitors and earlier PROTACs lack documented in vivo tumour growth inhibition data.
Conditions	MSTO-211H human mesothelioma cell line xenograft in immunocompromised mice; systemic (likely intraperitoneal or oral) administration; exact dosing schedule to be confirmed from full paper.

Why This Matters

In vivo antitumor efficacy in a disease-relevant xenograft model is a critical differentiator for procurement decisions in translational oncology research, as it provides preliminary evidence of pharmacodynamic target engagement and therapeutic potential beyond cellular assays.

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source
• [2] Design, Synthesis, and Bioevaluation of Transcriptional Enhanced Associated Domain (TEAD) PROTAC Degraders. ACS Med. Chem. Lett. 2024, 15 (5), 631–639. DOI: 10.1021/acsmedchemlett.4c00104. View Source

RNA-Seq Myc Pathway Suppression

H122 (40) treatment led to significant downregulation of Myc target genes as demonstrated by Gene Set Enrichment Analysis (GSEA) from RNA-seq data in treated cells [1]. Mechanistically, TEAD1 degradation was shown to depend on CRBN binding, TEAD1 binding, E3 ligase activity, and functional proteasome [1]. In contrast, TEAD palmitoylation inhibitors such as VT107 suppress YAP/TAZ-TEAD transcriptional output (IC50 = 4.93 nM in YAP reporter assay) but do not induce TEAD protein degradation and have not been profiled by global RNA-seq for Myc pathway suppression . The transcriptomic confirmation of Myc pathway engagement distinguishes H122 from tools whose mechanism stops at target engagement or reporter gene modulation [1].

RNA-Seq Myc Suppression

Class-level

Significant Myc target gene downregulation (GSEA)

Transcriptomic confirmation of pathway engagement

CRBN/proteasome-dependent mechanism; reporter-only data absent

Evidence Dimension	Myc target gene downregulation confirmed by RNA-seq GSEA analysis
Target Compound Data	H122 (40): significant downregulation of Myc target genes by GSEA; CRBN- and proteasome-dependent degradation mechanism confirmed via rescue experiments with CRBN knock-out, proteasome inhibitor, and TEAD1 binding mutant [1]
Comparator Or Baseline	VT107 (pan-TEAD inhibitor): YAP reporter suppression IC50 = 4.93 nM but no global transcriptomic profiling reported; most TEAD inhibitors lack RNA-seq-based pathway engagement data
Quantified Difference	H122 provides RNA-seq-level mechanistic validation of Myc pathway suppression; comparator TEAD inhibitors are characterised primarily by reporter gene assays without genome-wide transcriptomic confirmation of pathway engagement.
Conditions	RNA-seq performed on H122-treated cells; GSEA analysis against Hallmark Myc target gene sets; mechanistic studies in MSTO-211H cells with appropriate controls

Why This Matters

Transcriptomic confirmation of on-target pathway suppression (Myc) via unbiased RNA-seq provides higher-confidence mechanistic validation than single-gene reporter assays, supporting H122's use in experiments requiring definitive target engagement and downstream pathway modulation evidence.

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source

H122 Application Scenarios

NF2-Mutant Mesothelioma & NSCLC Models

Utilise H122 in MSTO-211H (mesothelioma) or NCI-H226 (NSCLC) xenograft models where complete TEAD1 protein elimination (DC50 = 3 nM) and subsequent Myc pathway suppression are required for therapeutic proof-of-concept [1]. The documented >35-fold IC50 differential between NCI-H226 (0.6 nM) and MSTO-211H (21.3 nM) enables NF2-status-stratified efficacy comparisons [1]. H122's in vivo antitumor activity in the MSTO-211H xenograft model makes it suitable for evaluating degradation-driven tumour regression, whereas occupancy-based TEAD inhibitors without in vivo efficacy data are inappropriate substitutes [1].

Pan-TEAD Knockdown Studies

Employ H122 when experimental design demands concurrent elimination of TEAD1 (Ki = 0.3 nM), TEAD3 (Ki = 3.6 nM), and TEAD4 (Ki = 1.6 nM) to prevent paralog-mediated functional compensation [1]. H122's broad pan-TEAD degradation profile contrasts with paralog-selective PROTACs such as HC278, which spares TEAD2 and TEAD4 at low nanomolar doses [2]. Use H122 in systems where TEAD2 expression levels are low or where TEAD2-independent biology is under investigation, thereby avoiding incomplete target coverage [1].

CRBN-Dependent Degradation Mechanism

Use H122 as a tool compound for dissecting CRBN-recruiting PROTAC mechanism, as the primary paper has demonstrated that H122-induced TEAD1 degradation is abrogated by CRBN knockout, proteasome inhibition (e.g., MG132 or bortezomib), and TEAD1 binding-defective mutants [1]. This mechanistic validation package makes H122 suitable for control experiments in degrader biology studies, enabling researchers to distinguish on-target degradation from off-target cytotoxicity [1]. RNA-seq GSEA confirmation of Myc pathway suppression adds transcriptomic-level confidence to target engagement claims [1].

Degrader vs. Inhibitor Comparison

Deploy H122 in head-to-head studies against TEAD palmitoylation inhibitors (e.g., TEAD-IN-10, VT107) to compare degradation-driven vs. occupancy-driven TEAD pathway suppression [1]. H122's catalytic degradation mechanism is predicted to produce more sustained Myc suppression and delayed recovery after washout compared to reversible occupancy-based inhibitors, making it appropriate for washout and recovery time-course experiments investigating the durability of pharmacological response [1]. The availability of H122 from multiple reputable vendors (TargetMol, MedChemExpress, Probechem) with documented purity >98% facilitates reproducibility across laboratories .

Application

Selection Property

Validation Focus

NF2-Mutant Mesothelioma & NSCLC Models

Degradation-driven target elimination with NF2-dependent antiproliferative response

NF2-status-stratified tumor model endpoint review; degradation-based tumour regression studies

Pan-TEAD Knockdown Studies

Concurrent TEAD1/3/4 elimination to prevent paralog compensation

TEAD2-independent biology models; complete target coverage validation

CRBN-Dependent Degradation Mechanism

CRBN-recruiting PROTAC with established rescue experiment toolkit

CRBN knockout, proteasome inhibition, and binding mutant control experiments

Degrader vs. Inhibitor Comparison

Catalytic degradation vs occupancy-based pathway suppression durability

Washout recovery time-course and Myc pathway persistence assays

• [1] Lu, Y.; Yan, Z.; Sun, J.; Wang, C.; Xu, L.; Lyu, X.; Wang, X.; Lou, J.; Huang, H.; Meng, L.; Zhao, Y. Selective Degradation of TEADs by a PROTAC Molecule Exhibited Robust Anticancer Efficacy In Vitro and In Vivo. J. Med. Chem. 2025, 68 (5), 5616–5640. DOI: 10.1021/acs.jmedchem.4c02884. View Source
• [2] Kulkarni, A.; Mohan, V.; Tang, T. T.; Post, L.; Chan, Y. C.; Manning, M.; Thio, N.; Parker, B. L.; Dawson, M. A.; Rosenbluh, J.; Vissers, J. H.; Harvey, K. F. Targeted Degradation of Specific TEAD Paralogs by Small Molecule Degraders. Cell Chem. Biol. 2024, 31 (9), 1557–1570. DOI: 10.1016/j.chembiol.2024.08.002. View Source